Cas no 75207-77-1 (2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro-)

• Product Name: 2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro-
• CAS No: 75207-77-1
• MF: C₆F₄N₂S
• MW: 208.136213302612
• CID: 572210
• PubChem ID: 144722
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole,4,5,6,7-tetrafluoro-
• 2,1,3-Benzothiadiazole, tetrafluoro-
• 2,3,4,5-tetrafluoro-8λ⁴-thia-7,9-diazabicyclo[4.3.0]nona-1(6),2,4,7,8-pentaene
• MFCD31720366
• 4,5,6,7-Tetrafluoro-benzo[1,2,5]thiadiazole
• 4,5,6,7-tetrafluorobenzo-2,1,3-thiadiazole
• 75207-77-1
• DTXSID60226183
• 4,5,6,7-Tetrafluoro-2,1,3-benzothiadiazole

• Inchi： 1S/C6F4N2S/c7-1-2(8)4(10)6-5(3(1)9)11-13-12-6
• InChI Key： OIOZYZAAVJAYIB-UHFFFAOYSA-N
• SMILES： S1N=C2C(=C(C(=C(C2=N1)F)F)F)F

Computed Properties

• Exact Mass: 207.9719
• Monoisotopic Mass: 207.97183183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 25.78